Cas no 2138436-96-9 (4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole)

• Product Name: 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole
• CAS No: 2138436-96-9
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 6463251
• PubChem ID: 165467807
• Update Time: 2025-05-25

4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole
• EN300-803275
• 2138436-96-9

• Inchi： 1S/C12H15NO/c1-3-14-9(2)10-5-4-6-12-11(10)7-8-13-12/h4-6,13H,2-3,7-8H2,1H3
• InChI Key： MCEJGDZSMNBPCV-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1=CC=CC2=C1CCN2

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole

Professional Introduction to Compound with CAS No. 2138436-96-9 and Product Name: 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole

The compound with the CAS number 2138436-96-9 and the product name 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of an ethoxyethenyl substituent and a dihydro-1H-indole core suggests a rich chemical space for modulating biological activities, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives due to their diverse biological activities. The dihydro-1H-indole scaffold is particularly noteworthy for its role in several pharmacologically active compounds. This particular derivative, 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole, has been studied for its potential in modulating various cellular pathways. The ethoxyethenyl group introduces a reactive site that can be exploited for further functionalization, enabling the synthesis of more complex and bioactive molecules.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. The structural motif of 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole allows for facile modifications at multiple positions, making it an ideal candidate for structure-activity relationship (SAR) studies. Researchers have been particularly interested in its interactions with biological targets such as enzymes and receptors, which are crucial for drug efficacy. Preliminary studies have indicated that this compound exhibits promising interactions with certain enzymes involved in metabolic pathways, suggesting its utility in addressing metabolic disorders.

The synthesis of 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically involves the condensation of appropriate precursors under controlled conditions to form the dihydroindole core. Subsequent functionalization with the ethoxyethenyl group introduces the necessary reactivity for further derivatization. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole. Molecular modeling studies have provided insights into its binding modes with biological targets, aiding in the design of more effective derivatives. These computational approaches have not only accelerated the drug discovery process but also enabled researchers to predict potential side effects and optimize therapeutic profiles. The integration of experimental data with computational predictions has been instrumental in refining our understanding of this compound's pharmacological potential.

The biological activity of 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole has been extensively evaluated in various preclinical models. Studies have shown that this compound exhibits significant inhibitory effects on certain enzymes associated with inflammation and pain modulation. These findings align well with current trends in drug development, where targeting inflammatory pathways is a key strategy for treating chronic diseases such as arthritis and neuropathic pain. Additionally, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, suggesting its potential for safe clinical use.

The pharmaceutical industry is continually seeking innovative compounds to address unmet medical needs. 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole stands out as a versatile scaffold that can be modified to produce a wide range of bioactive molecules. Its unique structural features make it an attractive candidate for further development into novel drugs targeting various therapeutic areas. As research progresses, it is anticipated that this compound will play a crucial role in advancing our understanding of drug design and development.

In conclusion, 4-(1-ethoxyethenyl)-2,3-dihydro-1H-indole (CAS No. 2138436-96-9) represents a significant contribution to the field of medicinal chemistry. Its structural complexity and biological potential make it a valuable asset in the quest for novel therapeutic agents. With ongoing research and development efforts focused on optimizing its pharmacological properties, this compound holds great promise for addressing diverse medical challenges in the future.